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Compound of Interest

Compound Name: 2-Isopropyl-5-methylpyrazine-d3

Cat. No.: B12377429

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
technical application of 2-Isopropyl-5-methylpyrazine-d3, a deuterated isotopologue of the
naturally occurring pyrazine derivative. This document is intended for researchers in the fields
of analytical chemistry, food science, and pharmaceutical development who require a stable,
labeled internal standard for quantitative analysis.

Introduction

2-Isopropyl-5-methylpyrazine-d3 (CAS No. 1335401-30-3) is the deuterated form of 2-
Isopropyl-5-methylpyrazine (CAS No. 13925-05-8).[1][2][3][4][5][6][7] The non-deuterated
compound is a known flavor component found in a variety of roasted, cooked, and fermented
foods, contributing nutty, cocoa, and earthy aroma profiles.[5][6] In research and industrial
settings, the deuterated version serves as an invaluable internal standard for accurate
guantification of its non-deuterated counterpart in complex matrices using mass spectrometry-
based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS).[8] The stable isotope label ensures that the
internal standard co-elutes with the analyte of interest and experiences similar ionization
efficiency, leading to reliable and reproducible quantification.
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A number of chemical suppliers specialize in the provision of high-purity 2-Isopropyl-5-
methylpyrazine-d3 for research purposes. The following table summarizes the key information
for prominent suppliers.
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Supplier

CAS
Number

Molecular
Formula

Molecular
Weight

Purity

Notes

MedChemEx

press

1335401-30-
3

CsHoDs3N-2

139.21

>98%

For research
use only.[8][9]
[10][11]

InvivoChem

1335401-30-
3

CsHoDs3N2

139.21

Not specified

For research
use only.[12]
[13]

BOC

Sciences

13925-05-8
(non-

deuterated)

CsH12N2

136.20

>95%

While they
are a
prominent
supplier of
the non-
deuterated
form,
inquiries for
custom
synthesis of
the
deuterated
compound
may be
possible.[1][2]

Toronto
Research

Chemicals

Not specified

Not specified

Not specified

Not specified

Specializes in
complex
organic small
molecules
and custom

synthesis.

Santa Cruz

Biotechnolog

y

Not specified

Not specified

Not specified

Not specified

Offers a wide
range of
biochemicals
for research.
[14][15][16]
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Supplier of
reference
Cayman . . . "
] Not specified Not specified Not specified Not specified standards
Chemical

and research

chemicals.

Experimental Protocols

The primary application of 2-Isopropyl-5-methylpyrazine-d3 is as an internal standard in
quantitative analytical methods. Below is a generalized experimental protocol for its use in the
guantification of 2-Isopropyl-5-methylpyrazine in a food matrix sample using GC-MS.

Objective: To accurately quantify the concentration of 2-Isopropyl-5-methylpyrazine in a sample
matrix.

Materials:

Sample containing 2-Isopropyl-5-methylpyrazine

2-Isopropyl-5-methylpyrazine-d3 (Internal Standard)

Organic solvent (e.g., Dichloromethane, Hexane)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., DB-5ms)
Procedure:
e Preparation of Standard Solutions:

o Prepare a stock solution of 2-lIsopropyl-5-methylpyrazine-d3 in the chosen organic
solvent at a known concentration (e.g., 100 ug/mL).

o Prepare a series of calibration standards by spiking a blank matrix extract with known
concentrations of native 2-Isopropyl-5-methylpyrazine and a fixed concentration of the 2-
Isopropyl-5-methylpyrazine-d3 internal standard.
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e Sample Preparation:

o

Homogenize the sample matrix.

o Extract the analytes from a known amount of the homogenized sample using an
appropriate extraction technique (e.g., solvent extraction, solid-phase microextraction).

o Prior to extraction, spike the sample with a known amount of the 2-lsopropyl-5-
methylpyrazine-d3 internal standard stock solution.

o Dry the extract over anhydrous sodium sulfate and concentrate to a final volume.
e GC-MS Analysis:

o Inject an aliquot of the prepared sample extract and the calibration standards into the GC-
MS system.

o Use an appropriate temperature program for the GC oven to achieve chromatographic
separation of the analytes.

o Operate the mass spectrometer in Selected lon Monitoring (SIM) mode to monitor
characteristic ions for both the native analyte and the deuterated internal standard.

= m/z for 2-Isopropyl-5-methylpyrazine (analyte)
= m/z for 2-Isopropyl-5-methylpyrazine-d3 (internal standard)
o Data Analysis:

o Integrate the peak areas for the selected ions of both the analyte and the internal
standard.

o Calculate the response ratio (analyte peak area / internal standard peak area) for each
calibration standard and the sample.

o Construct a calibration curve by plotting the response ratio against the concentration of the
native analyte in the calibration standards.
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o Determine the concentration of 2-Isopropyl-5-methylpyrazine in the sample by
interpolating its response ratio on the calibration curve.

Visualizations

Experimental Workflow for Quantification using an Internal Standard
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Caption: Workflow for quantitative analysis using an internal standard.
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Logical Relationship of Analyte and Internal Standard in Mass Spectrometry
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Caption: Analyte and Internal Standard relationship in GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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